Cas no 154971-85-4 (β-D-Glucopyranosiduronic acid, (3β,16α)-28-[(O-6-deoxy-α-L-mannopyranosyl-(1→3)-O-[O-β-D-xylopyranosyl-(1→3)-O-β-D-xylopyranosyl-(1→4)-6-deoxy-α-L-mannopyranosyl-(1→2)]-β-D-xylopyranosyl)oxy]-16-hydroxy-28-oxoolean-12-en-3-yl 3-O-β-D-xylopyranosyl- (9CI))
154971-85-4 structure
Product Name:β-D-Glucopyranosiduronic acid, (3β,16α)-28-[(O-6-deoxy-α-L-mannopyranosyl-(1→3)-O-[O-β-D-xylopyranosyl-(1→3)-O-β-D-xylopyranosyl-(1→4)-6-deoxy-α-L-mannopyranosyl-(1→2)]-β-D-xylopyranosyl)oxy]-16-hydroxy-28-oxoolean-12-en-3-yl 3-O-β-D-xylopyranosyl- (9CI)
CAS No:154971-85-4
MF:C68H108O34
MW:1469.56474590302
CID:159929
Update Time:2024-03-01
β-D-Glucopyranosiduronic acid, (3β,16α)-28-[(O-6-deoxy-α-L-mannopyranosyl-(1→3)-O-[O-β-D-xylopyranosyl-(1→3)-O-β-D-xylopyranosyl-(1→4)-6-deoxy-α-L-mannopyranosyl-(1→2)]-β-D-xylopyranosyl)oxy]-16-hydroxy-28-oxoolean-12-en-3-yl 3-O-β-D-xylopyranosyl- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2)]-b-D-xylopyranosyl)oxy]-16-hydroxy-28-oxoolean-12-en-3-yl3-O-b-D-xylopyranosyl- (9CI)
- 3)-O-b-D-xylopyranosyl-(1®
- 4)-6-deoxy-a-L-mannopyranosyl-(1®
- Oleanane,b-D-glucopyranosiduronic acidderiv.
- Scaberoside Hc2
- β-D-Glucopyranosiduronic acid, (3β,16α)-28-[(O-6-deoxy-α-L-mannopyranosyl-(1→3)-O-[O-β-D-xylopyranosyl-(1→3)-O-β-D-xylopyranosyl-(1→4)-6-deoxy-α-L-mannopyranosyl-(1→2)]-β-D-xylopyranosyl)oxy]-16-hydroxy-28-oxoolean-12-en-3-yl 3-O-β-D-xylopyranosyl- (9CI)
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- Inchi: 1S/C68H108O34/c1-24-36(74)39(77)43(81)58(93-24)98-50-31(72)23-92-61(53(50)101-59-44(82)40(78)48(25(2)94-59)96-57-46(84)49(30(71)22-91-57)97-55-41(79)37(75)28(69)20-89-55)102-62(88)68-17-16-63(3,4)18-27(68)26-10-11-33-65(7)14-13-35(64(5,6)32(65)12-15-66(33,8)67(26,9)19-34(68)73)95-60-47(85)51(45(83)52(100-60)54(86)87)99-56-42(80)38(76)29(70)21-90-56/h10,24-25,27-53,55-61,69-85H,11-23H2,1-9H3,(H,86,87)
- InChI Key: QWSOHMSQIAMCOI-UHFFFAOYSA-N
- SMILES: CC1C(O)C(O)C(O)C(OC2C(OC3C(O)C(O)C(OC4C(O)C(OC5C(O)C(O)C(O)CO5)C(O)CO4)C(C)O3)C(OC(C34C(O)CC5(C(=CCC6C5(C)CCC5C6(CCC(C5(C)C)OC5C(O)C(OC6C(O)C(O)C(O)CO6)C(O)C(C(=O)O)O5)C)C3CC(C)(C)CC4)C)=O)OCC2O)O1
Computed Properties
- Hydrogen Bond Donor Count: 18
- Hydrogen Bond Acceptor Count: 34
- Heavy Atom Count: 102
- XLogP3: -0.393000000000002
β-D-Glucopyranosiduronic acid, (3β,16α)-28-[(O-6-deoxy-α-L-mannopyranosyl-(1→3)-O-[O-β-D-xylopyranosyl-(1→3)-O-β-D-xylopyranosyl-(1→4)-6-deoxy-α-L-mannopyranosyl-(1→2)]-β-D-xylopyranosyl)oxy]-16-hydroxy-28-oxoolean-12-en-3-yl 3-O-β-D-xylopyranosyl- (9CI) Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
154971-85-4 (β-D-Glucopyranosiduronic acid, (3β,16α)-28-[(O-6-deoxy-α-L-mannopyranosyl-(1→3)-O-[O-β-D-xylopyranosyl-(1→3)-O-β-D-xylopyranosyl-(1→4)-6-deoxy-α-L-mannopyranosyl-(1→2)]-β-D-xylopyranosyl)oxy]-16-hydroxy-28-oxoolean-12-en-3-yl 3-O-β-D-xylopyranosyl- (9CI)) Related Products
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